Cas no 879884-04-5 (5-(1H-benzimidazol-2-yl)pyridin-2-amine)

• Product Name: 5-(1H-benzimidazol-2-yl)pyridin-2-amine
• CAS No: 879884-04-5
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD08271854
• CID: 2811101
• PubChem ID: 7063918
• Update Time: 2025-06-14

5-(1H-benzimidazol-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-benzimidazol-2-yl)pyridin-2-amine
• SY173212
• CCG-326275
• 5-(1H-1,3-benzodiazol-2-yl)pyridin-2-amine
• E85224
• F2197-0027
• 2-Pyridinamine, 5-(1H-benzimidazol-2-yl)-
• DTXSID70427689
• 879884-04-5
• MFCD08271854
• CS-0241712
• Z164675428
• AKOS009084377
• SCHEMBL3054720
• EN300-23669
• 2-Amino-5-(2-benzimidazolyl)pyridine
• EKB88404

• MDL： MFCD08271854
• Inchi： 1S/C12H10N4/c13-11-6-5-8(7-14-11)12-15-9-3-1-2-4-10(9)16-12/h1-7H,(H2,13,14)(H,15,16)
• InChI Key： VIHRGSUFMGKDHL-UHFFFAOYSA-N
• SMILES： N1C(C2C=NC(=CC=2)N)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.090546336g/mol
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-(1H-benzimidazol-2-yl)pyridin-2-amine

Recent Advances in the Study of 5-(1H-benzimidazol-2-yl)pyridin-2-amine (CAS: 879884-04-5): A Promising Scaffold in Medicinal Chemistry

The compound 5-(1H-benzimidazol-2-yl)pyridin-2-amine (CAS: 879884-04-5) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure combines the benzimidazole and pyridine moieties, which are known for their broad biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have focused on optimizing its structure to enhance its therapeutic potential, particularly in targeting protein kinases and other critical enzymes involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of derivatives based on this scaffold. The researchers employed a combination of computational modeling and high-throughput screening to identify compounds with improved binding affinities for specific kinase targets. Notably, one derivative exhibited potent inhibitory activity against a kinase implicated in certain cancers, with an IC50 value in the nanomolar range. This finding underscores the potential of 5-(1H-benzimidazol-2-yl)pyridin-2-amine as a lead compound for further drug development.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's role in modulating oxidative stress pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this scaffold could effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This dual functionality—kinase inhibition and antioxidant activity—positions it as a promising candidate for treating diseases where both pathways are dysregulated, such as neurodegenerative disorders and certain cancers.

Another significant advancement involves the application of 5-(1H-benzimidazol-2-yl)pyridin-2-amine in antimicrobial drug discovery. A team from the University of Cambridge reported in ACS Infectious Diseases that structural modifications of this scaffold led to compounds with broad-spectrum activity against drug-resistant bacterial strains. Mechanistic studies revealed that these derivatives disrupt bacterial cell wall synthesis, offering a novel approach to combating antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this scaffold. Recent pharmacokinetic studies indicate that while the compound exhibits good in vitro activity, its bioavailability and metabolic stability require further improvement. Researchers are now exploring prodrug strategies and formulation technologies to address these limitations, as highlighted in a 2024 review in Expert Opinion on Drug Discovery.

In conclusion, 5-(1H-benzimidazol-2-yl)pyridin-2-amine (CAS: 879884-04-5) represents a highly versatile scaffold with significant potential across multiple therapeutic areas. Ongoing research continues to uncover new applications and refine its properties, making it a focal point in modern medicinal chemistry. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.